Cas no 1804468-11-8 (3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-carboxaldehyde
• CAS No: 1804468-11-8
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4806239
• Update Time: 2025-06-15

3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-carboxaldehyde

• Inchi： 1S/C8H6F3NO2/c1-14-5-2-4(3-13)12-8(11)6(5)7(9)10/h2-3,7H,1H3
• InChI Key： RWJSNMQHYRJVJY-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C=O)=CC=1OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-carboxaldehyde

Introduction to 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-carboxaldehyde (CAS No. 1804468-11-8)

3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-carboxaldehyde (CAS No. 1804468-11-8) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-carboxaldehyde is composed of a pyridine ring substituted with difluoromethyl, fluoro, and methoxy groups, along with a carboxaldehyde functional group. The presence of these substituents imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-carboxaldehyde is particularly noteworthy for its ability to modulate the electronic properties of the molecule, thereby influencing its reactivity and biological activity.

In the context of medicinal chemistry, 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-carboxaldehyde has been explored as a building block for the synthesis of more complex molecules. Its versatile reactivity allows it to participate in a wide range of chemical reactions, including nucleophilic additions, condensations, and cyclizations. These reactions are crucial for the development of novel compounds with diverse biological activities.

Clinical research has also shown that compounds derived from 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-carboxaldehyde exhibit potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of tumor growth in preclinical models. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The methoxy group in 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-carboxaldehyde plays a crucial role in enhancing the lipophilicity and bioavailability of the molecule. This property is particularly advantageous for drugs that need to cross biological membranes to reach their target sites. Additionally, the carboxaldehyde functional group provides a reactive site for further functionalization, enabling the synthesis of prodrugs and conjugates with improved therapeutic efficacy.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-carboxaldehyde. One common approach involves the reaction of 2-fluoro-4-methoxypyridine with difluorocarbene followed by oxidation to form the carboxaldehyde. These synthetic strategies are scalable and can be adapted for large-scale production, making them suitable for industrial applications.

The safety profile of 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-carboxaldehyde is an important consideration in its development as a pharmaceutical agent. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term effects and potential side effects.

In conclusion, 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-carboxaldehyde (CAS No. 1804468-11-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.